2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H24N2O4S/c1-17-8-7-11-22(18(17)2)24-23(26)16-25(19-12-14-20(29-3)15-13-19)30(27,28)21-9-5-4-6-10-21/h4-15H,16H2,1-3H3,(H,24,26)
• InChI Key: GQAWHVKWGYAUFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN(C2=CC=C(C=C2)OC)S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol

Description

2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-(2,3-dimethylphenyl)acetamide is a chemical compound with the molecular formula C25H28N2O6S and a molecular weight of 484.565 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-(2,3-dimethylphenyl)acetamide typically involves the reaction of benzenesulfonyl chloride with 4-methoxyaniline to form an intermediate product. This intermediate is then reacted with 2,3-dimethylphenylacetic acid under specific conditions to yield the final compound .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-(2,3-dimethylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfinyl or thiol group.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce sulfinyl or thiol derivatives .

Scientific Research Applications

2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-(2,3-dimethylphenyl)acetamide has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-(2,3-dimethylphenyl)acetamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 2-[N-(benzenesulfonyl)-4-ethoxyanilino]-N-(2-methoxyphenyl)acetamide
• 2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide

Uniqueness

Its combination of functional groups and molecular structure provides distinct chemical and biological properties compared to similar compounds .